Cas no 1805361-47-0 (Methyl 2-amino-4-(difluoromethyl)-3-methylpyridine-5-acetate)

• Product Name: Methyl 2-amino-4-(difluoromethyl)-3-methylpyridine-5-acetate
• CAS No: 1805361-47-0
• MF: C₁₀H₁₂F₂N₂O₂
• MW: 230.211289405823
• CID: 4857162
• Update Time: 2025-06-09

Methyl 2-amino-4-(difluoromethyl)-3-methylpyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-4-(difluoromethyl)-3-methylpyridine-5-acetate

• Inchi： 1S/C10H12F2N2O2/c1-5-8(9(11)12)6(3-7(15)16-2)4-14-10(5)13/h4,9H,3H2,1-2H3,(H2,13,14)
• InChI Key： GMYOYXYDZJAJKU-UHFFFAOYSA-N
• SMILES： FC(C1=C(C)C(N)=NC=C1CC(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 251
• XLogP3: 1.3
• Topological Polar Surface Area: 65.2

Additional information on Methyl 2-amino-4-(difluoromethyl)-3-methylpyridine-5-acetate

Methyl 2-amino-4-(difluoromethyl)-3-methylpyridine-5-acetate (CAS No. 1805361-47-0): A Comprehensive Overview

Methyl 2-amino-4-(difluoromethyl)-3-methylpyridine-5-acetate (CAS No. 1805361-47-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural and chemical properties, plays a crucial role in the synthesis of various biologically active molecules. Its molecular structure, featuring a pyridine core with substituents such as amino, difluoromethyl, and methyl groups, makes it a versatile intermediate in the creation of novel therapeutic agents.

The significance of this compound lies in its potential applications across multiple domains of medicinal chemistry. The presence of the amino group at the 2-position and the difluoromethyl group at the 4-position enhances its reactivity and binding affinity, making it an attractive candidate for drug design. Furthermore, the methyl group at the 3-position contributes to the steric and electronic properties of the molecule, influencing its overall pharmacokinetic behavior.

In recent years, there has been a growing interest in exploring the pharmacological properties of pyridine derivatives due to their broad spectrum of biological activities. Research studies have demonstrated that compounds with similar structural motifs exhibit promising effects in various therapeutic areas, including oncology, inflammation, and neurology. The Methyl 2-amino-4-(difluoromethyl)-3-methylpyridine-5-acetate (CAS No. 1805361-47-0) is being extensively investigated for its potential as a lead compound in the development of new drugs.

One of the most compelling aspects of this compound is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. By designing molecules that specifically target these kinases, researchers aim to develop treatments that can modulate these pathways effectively. The structural features of Methyl 2-amino-4-(difluoromethyl)-3-methylpyridine-5-acetate make it an excellent scaffold for developing such inhibitors.

Moreover, the compound has shown promise in preclinical studies as a potential treatment for inflammatory diseases. Inflammation is a complex biological response that involves multiple cellular and molecular mechanisms. By targeting specific inflammatory pathways, drugs can help alleviate symptoms and reduce disease progression. The unique chemical properties of Methyl 2-amino-4-(difluoromethyl)-3-methylpyridine-5-acetate have been leveraged to create novel anti-inflammatory agents that exhibit significant efficacy in animal models.

The synthesis of Methyl 2-amino-4-(difluoromethyl)-3-methylpyridine-5-acetate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the functionalization of a pyridine precursor, followed by the introduction of the amino, difluoromethyl, and methyl groups at strategic positions. Advanced synthetic techniques such as cross-coupling reactions and palladium catalysis are often employed to achieve high yields and purity.

The quality and purity of Methyl 2-amino-4-(difluoromethyl)-3-methylpyridine-5-acetate are crucial for its applications in pharmaceutical research. Therefore, rigorous analytical methods such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are used to ensure that the compound meets stringent standards. These analytical techniques provide detailed information about the molecular structure and purity of the compound, which is essential for further studies.

In conclusion, Methyl 2-amino-4-(difluoromethyl)-3-methylpyridine-5-acetate (CAS No. 1805361-47-0) is a highly valuable compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for developing new drugs targeting various diseases. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in drug discovery and development.